Cas no 2228221-60-9 (tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate
• CAS No: 2228221-60-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6440879
• PubChem ID: 165707199
• Update Time: 2025-05-19

tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate
• 2228221-60-9
• tert-butyl N-(4-{[1-(aminomethyl)cyclopropyl]methyl}-2-hydroxyphenyl)carbamate
• EN300-1876209

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-5-4-11(8-13(12)19)9-16(10-17)6-7-16/h4-5,8,19H,6-7,9-10,17H2,1-3H3,(H,18,20)
• InChI Key： SFTQWHZNKOFBLY-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1(CN)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate

Comprehensive Guide to tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate (CAS No. 2228221-60-9)

tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate (CAS No. 2228221-60-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tert-butyl carbamate group with a cyclopropylmethyl moiety and a hydroxyphenyl backbone. Its structural complexity makes it an attractive candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in cyclopropyl-containing compounds in medicinal chemistry has brought attention to this molecule. Researchers are exploring its applications in developing novel therapeutics for neurological disorders and inflammatory diseases, areas where small-molecule modulators are in high demand. The presence of both amino and hydroxy functional groups enhances its potential as a versatile building block in organic synthesis.

From a chemical perspective, tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate demonstrates interesting stability characteristics. The tert-butyloxycarbonyl (Boc) protecting group offers advantages in synthetic applications, while the cyclopropane ring contributes to the molecule's conformational rigidity. These features are particularly valuable in designing compounds with improved metabolic stability and bioavailability.

Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of similar scaffolds in drug development. The pharmaceutical industry's focus on targeted therapies and precision medicine has increased demand for specialized intermediates like this compound. Its potential applications extend to areas such as kinase inhibitors and GPCR modulators, which are hot topics in current drug discovery research.

The synthesis of tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate typically involves multi-step organic reactions, with careful attention to protecting group strategies. The Boc-protected amine functionality allows for selective deprotection when needed, making it valuable in combinatorial chemistry approaches. Researchers are particularly interested in its potential as a precursor for more complex bioactive molecules.

In the context of current research trends, this compound aligns well with the growing interest in three-dimensional molecular architectures in medicinal chemistry. The cyclopropyl ring introduces valuable steric constraints that can enhance binding selectivity to biological targets. This characteristic is especially relevant in the development of CNS-targeting drugs, where molecular shape plays a crucial role in blood-brain barrier penetration.

Analytical characterization of CAS No. 2228221-60-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The availability of high-quality analytical data for this material supports its use in rigorous scientific studies.

The commercial availability of tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate has expanded in recent years, reflecting its growing importance in pharmaceutical R&D. Suppliers typically offer this compound with detailed technical specifications, including purity levels suitable for various research applications. Proper storage conditions, typically at controlled temperatures, ensure its stability over extended periods.

From a regulatory perspective, this compound falls into the category of research chemicals with no known significant hazards when handled properly. However, standard laboratory safety protocols should always be followed when working with any chemical substance. Researchers should consult relevant material safety data sheets (MSDS) and implement appropriate risk assessment procedures before use.

Future research directions for tert-butyl N-(4-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxyphenyl)carbamate may include exploration of its potential in proteolysis targeting chimera (PROTAC) development and other emerging therapeutic modalities. The compound's unique structural features position it well for investigation in these cutting-edge areas of drug discovery, where molecular complexity and precise functionality are highly valued.

In conclusion, CAS No. 2228221-60-9 represents an important building block in modern medicinal chemistry with diverse potential applications. Its combination of protective groups, rigid structural elements, and functional handles makes it particularly valuable for researchers developing next-generation therapeutic agents. As the pharmaceutical industry continues to seek novel chemical entities with improved properties, compounds like this will likely play an increasingly important role in drug discovery pipelines.